6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol
Overview
Description
6-Methyl-5-(trifluoromethyl)pyrimidine-2,4-diol (6-MTFPD) is a heterocyclic compound that is widely used in scientific research. It is a derivative of pyrimidine, which is a six-membered aromatic heterocyclic ring containing two nitrogen atoms. 6-MTFPD has been studied for its potential applications in a variety of fields, including organic synthesis, drug metabolism, and biochemistry.
Scientific Research Applications
6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol has been studied for its potential applications in a variety of fields, including organic synthesis, drug metabolism, and biochemistry. In organic synthesis, 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol has been used as a reagent to synthesize a variety of compounds, including heterocyclic compounds, amines, and amides. In drug metabolism, it has been used to study the metabolism of drugs and to identify metabolic pathways. In biochemistry, it has been used to study the effects of drugs on biochemical pathways and to identify potential drug targets.
Mechanism of Action
The mechanism of action of 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. It is also believed to act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells.
Biochemical and Physiological Effects
6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. It has also been shown to reduce oxidative damage to cells, which may protect against the development of certain diseases. Additionally, 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol has been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. Additionally, it is soluble in a variety of solvents and has a low toxicity. However, it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol. One potential direction is to further study its mechanism of action and biochemical effects. Additionally, further research could be done to explore its potential applications in drug metabolism and biochemistry. Additionally, research could be done to explore the potential therapeutic effects of 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol, as well as its potential toxicity and side effects. Finally, research could be done to explore the potential for 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol to be used as a reagent in organic synthesis.
Synthesis Methods
6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol can be synthesized by a variety of methods, including the reaction of pyrimidine with trifluoromethyl iodide, the reaction of pyrimidine with trifluoroacetic anhydride, and the reaction of pyrimidine with trifluoroacetic acid. The most commonly used method is the reaction of pyrimidine with trifluoroacetic anhydride, which results in the formation of 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol as a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol involves the conversion of 6-methyl-5-(trifluoromethyl)pyrimidine-2-carbaldehyde to the final product through a series of reactions.", "Starting Materials": [ "6-methyl-5-(trifluoromethyl)pyrimidine-2-carbaldehyde", "Hydroxylamine hydrochloride", "Sodium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Conversion of 6-methyl-5-(trifluoromethyl)pyrimidine-2-carbaldehyde to 6-methyl-5-(trifluoromethyl)pyrimidine-2-carboxylic acid using hydroxylamine hydrochloride and sodium acetate in water.", "Step 2: Reduction of 6-methyl-5-(trifluoromethyl)pyrimidine-2-carboxylic acid to 6-methyl-5-(trifluoromethyl)pyrimidine-2-carboxylic acid hydrazide using sodium borohydride in ethyl acetate.", "Step 3: Cyclization of 6-methyl-5-(trifluoromethyl)pyrimidine-2-carboxylic acid hydrazide to 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-dihydrazone using hydrochloric acid in ethanol.", "Step 4: Oxidation of 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-dihydrazone to 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol using sodium periodate in water.", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with ethyl acetate." ] } | |
CAS RN |
145663-07-6 |
Product Name |
6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol |
Molecular Formula |
C6H5F3N2O2 |
Molecular Weight |
194.1 |
Purity |
95 |
Origin of Product |
United States |
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